4-Amino-3-mercaptobenzonitrile
Overview
Description
4-Amino-3-mercaptobenzonitrile is a chemical compound with the molecular formula C7H6N2S . It has a molecular weight of 150.20 g/mol . The IUPAC name for this compound is 4-amino-3-sulfanylbenzonitrile .
Molecular Structure Analysis
The molecular structure of 4-Amino-3-mercaptobenzonitrile includes a benzene ring substituted with an amino group (NH2), a mercapto group (SH), and a nitrile group (CN) . The InChI string representation of the molecule is InChI=1S/C7H6N2S/c8-4-5-1-2-6 (9)7 (10)3-5/h1-3,10H,9H2 .Physical And Chemical Properties Analysis
4-Amino-3-mercaptobenzonitrile has a molecular weight of 150.20 g/mol and a density of 1.3±0.1 g/cm3 . It has a boiling point of 317.2±32.0 °C at 760 mmHg . The compound has a topological polar surface area of 50.8 Ų and a complexity of 160 .Scientific Research Applications
Investigating Electrostatics at Electrode/SAM/Solution Interfaces
4-Amino-3-mercaptobenzonitrile (MBN) in self-assembled monolayers (SAMs) on Au and Ag electrodes has been studied by surface enhanced infrared absorption and Raman spectroscopy . This is done to correlate the nitrile stretching frequency with the local electric field exploiting the vibrational Stark effect (VSE) .
Synthesis of New Cyano-Substituted bis-Benzothiazolyl Arylfurans and Arylthiophenes
Benzothiazolyl compounds synthesized from the appropriate aldehydes and 4-amino-3-mercaptobenzonitrile have been used in the synthesis of new cyano-substituted bis-Benzothiazolyl Arylfurans and Arylthiophenes .
Spectroscopic Characterization and Molecular Structure Analysis
The molecular structure of 4-Amino-3-mercaptobenzonitrile has been studied with Density Functional Theory . The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes of 4-Amino-3-mercaptobenzonitrile .
Safety and Hazards
The safety data sheet for a similar compound, 4-Aminobenzonitrile, indicates that it is harmful if swallowed and suspected of causing genetic defects . It is also harmful to aquatic life with long-lasting effects . Precautions include avoiding release to the environment and wearing protective clothing and eye protection .
Future Directions
properties
IUPAC Name |
4-amino-3-sulfanylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2S/c8-4-5-1-2-6(9)7(10)3-5/h1-3,10H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXDAYVCCPKGPOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80573904 |
Source
|
| Record name | 4-Amino-3-sulfanylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80573904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3-mercaptobenzonitrile | |
CAS RN |
174658-22-1 |
Source
|
| Record name | 4-Amino-3-sulfanylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80573904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-3-sulfanylbenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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